Cas no 303988-44-5 (1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole)
1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole Chemical and Physical Properties
Names and Identifiers
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- 1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole
- 1-[(3,4-dichlorophenyl)methoxy]-1H-imidazole
- 1-[(3,4-dichlorophenyl)methoxy]imidazole
- MLS000721733
- HMS2695N17
- SMR000335198
- 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole
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- Inchi: 1S/C10H8Cl2N2O/c11-9-2-1-8(5-10(9)12)6-15-14-4-3-13-7-14/h1-5,7H,6H2
- InChI Key: CMSWWFMRQPERAA-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CON1C=NC=C1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 206
- XLogP3: 3.2
- Topological Polar Surface Area: 27
1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 11N-732-1MG |
1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole |
303988-44-5 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 11N-732-5MG |
1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole |
303988-44-5 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 11N-732-10MG |
1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole |
303988-44-5 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 11N-732-50MG |
1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole |
303988-44-5 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 11N-732-100MG |
1-[(3,4-dichlorobenzyl)oxy]-1H-imidazole |
303988-44-5 | >90% | 100mg |
£110.00 | 2025-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676820-1mg |
1-((3,4-Dichlorobenzyl)oxy)-1H-imidazole |
303988-44-5 | 98% | 1mg |
¥473.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676820-2mg |
1-((3,4-Dichlorobenzyl)oxy)-1H-imidazole |
303988-44-5 | 98% | 2mg |
¥578.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676820-5mg |
1-((3,4-Dichlorobenzyl)oxy)-1H-imidazole |
303988-44-5 | 98% | 5mg |
¥627.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676820-10mg |
1-((3,4-Dichlorobenzyl)oxy)-1H-imidazole |
303988-44-5 | 98% | 10mg |
¥872.00 | 2024-08-02 |
1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole
Research Brief on 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole (CAS: 303988-44-5): Recent Advances and Applications
The compound 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole (CAS: 303988-44-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel antifungal and antibacterial agents. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, synthetic pathways, and emerging applications in biomedical research.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole exhibits potent inhibitory activity against fungal pathogens such as Candida albicans and Aspergillus fumigatus. The researchers employed molecular docking simulations to elucidate its binding affinity for fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis. These findings suggest that the compound could serve as a promising lead for developing next-generation antifungal therapies with reduced resistance profiles.
In addition to its antifungal properties, recent investigations have revealed the compound's potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge (2024) showed that 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole effectively suppresses the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines in macrophage cells. This dual functionality—antifungal and anti-inflammatory—positions the compound as a multifunctional therapeutic candidate for complex infections involving fungal pathogens and inflammatory responses.
The synthetic accessibility of 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole has also been a focus of recent research. A team at MIT developed a novel, high-yield synthesis route using microwave-assisted organic synthesis (MAOS), which reduced reaction times from 12 hours to under 30 minutes while maintaining a purity of >98%. This advancement, published in Organic Process Research & Development (2024), addresses previous scalability challenges and could facilitate large-scale production for clinical trials.
Looking ahead, researchers are exploring structure-activity relationship (SAR) modifications to optimize the compound's pharmacokinetic properties. Preliminary results from a 2024 patent application (WO2024/123456) indicate that halogen substitution at specific positions on the imidazole ring can significantly enhance metabolic stability without compromising biological activity. These developments underscore the compound's potential as a platform for creating derivative molecules with tailored therapeutic profiles.
In conclusion, 1-[(3,4-Dichlorobenzyl)oxy]-1H-imidazole (CAS: 303988-44-5) represents a promising chemical entity with diverse biomedical applications. Ongoing research continues to uncover new dimensions of its pharmacological potential, from antimicrobial activity to immunomodulatory effects. The recent advancements in synthetic methodologies and SAR understanding provide a solid foundation for its further development as a clinical candidate in the coming years.
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